Cas no 164658-38-2 (2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)-)
164658-38-2 structure
Product Name:2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)-
CAS No:164658-38-2
MF:C10H11ClN2O
MW:210.66014122963
CID:3807362
Update Time:2025-04-22
2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)-
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- Inchi: 1S/C10H11ClN2O/c1-13(2)6-4-9(14)8-3-5-12-10(11)7-8/h3-7H,1-2H3
- InChI Key: WKDCWLRNCQXYCU-UHFFFAOYSA-N
- SMILES: C(C1C=CN=C(Cl)C=1)(=O)C=CN(C)C
Computed Properties
- Exact Mass: 210.056
- Monoisotopic Mass: 210.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.2A^2
Experimental Properties
- LogP: 1.99300
2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
164658-38-2 (2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)-) Related Products
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